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Compound of Interest

Compound Name: DAT-230

Cat. No.: B612056 Get Quote

This document provides comprehensive guidance on the necessary personal protective

equipment (PPE), operational plans, and disposal procedures for DAT-230, a potent

investigational compound. Adherence to these protocols is critical to ensure the safety of all

laboratory personnel and to maintain a secure research environment.

Core Principles of Handling Potent Compounds
The handling of potent investigator drugs like DAT-230 requires a multi-layered approach to

safety, prioritizing engineering controls, administrative procedures, and finally, personal

protective equipment. The primary goal is to minimize direct contact and inhalation of the

compound. For highly potent substances, containment technologies such as flexible

containment glove bags or isolators are recommended to significantly reduce exposure risk.[1]

[2]

Personal Protective Equipment (PPE) Protocol
A rigorous PPE protocol is mandatory for all personnel handling DAT-230. The following table

summarizes the required equipment and its purpose.
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PPE Component Specification Purpose

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) with an

Assigned Protection Factor

(APF) of 1000 or higher.

To provide a high level of

protection against inhalation of

potent compound dust.[1]

Eye Protection

Chemical splash goggles or a

full-face shield integrated with

the PAPR.

To protect the eyes from

splashes and airborne

particles.[3]

Hand Protection Double nitrile gloves.

To provide a barrier against

skin contact with the

compound.[4]

Body Protection
Disposable laboratory coat

with sleeves.

To protect street clothing and

skin from contamination.[4]

Foot Protection Closed-toe shoes. To protect the feet from spills.

Operational Plan for Handling DAT-230
1. Pre-Handling Preparation:

Ensure all personnel are trained on the specific hazards of DAT-230 and the proper use of all

safety equipment.

Verify that all engineering controls, such as ventilated balance enclosures or isolators, are

functioning correctly.[2][4]

Prepare all necessary materials and equipment within the designated containment area to

minimize movement in and out of the controlled zone.

2. Handling Procedures:

All manipulations of DAT-230 powder should be conducted within a certified containment

system.[4][5]

Use dedicated equipment for handling DAT-230 to prevent cross-contamination.
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Carefully weigh and handle the compound to minimize the generation of airborne particles.

3. Post-Handling Decontamination:

Decontaminate all surfaces and equipment that have come into contact with DAT-230 using

an approved cleaning agent.

Follow a strict doffing procedure for PPE to prevent self-contamination.

Disposal Plan for DAT-230 and Contaminated Materials
All waste generated from the handling of DAT-230, including unused product, contaminated

PPE, and cleaning materials, is considered hazardous waste and must be disposed of

accordingly.

1. Waste Segregation and Collection:

All DAT-230 waste must be collected in designated, clearly labeled hazardous waste

containers.[6][7]

Empty or partially used vials and containers should be disposed of in these designated

containers.[7][8][9]

2. Storage of Hazardous Waste:

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) that is

secure and properly labeled.[6]

3. Final Disposal:

The final disposal of DAT-230 waste must be conducted by a certified hazardous waste

vendor via incineration in accordance with federal, state, and local regulations.[6][7][8]

Maintain detailed records of all waste disposal activities.[10]

Visualizing the Personal Protective Equipment (PPE)
Donning and Doffing Workflow
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To ensure the safety of researchers, a strict, sequential procedure for putting on (donning) and

taking off (doffing) Personal Protective Equipment (PPE) is critical. The following diagram

illustrates the mandatory workflow for handling DAT-230.

Donning Procedure (Clean Area)

Doffing Procedure (Anteroom/Exit)

Inspect PPE Don Shoe Covers Don First Pair of Gloves Don Lab Coat Don PAPR Don Second Pair of Gloves

Remove Outer Gloves Remove Lab Coat Exit Containment Area Remove PAPR Remove Shoe Covers Remove Inner Gloves Wash Hands Thoroughly

Click to download full resolution via product page

PPE Donning and Doffing Workflow for DAT-230 Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/investigational-drug-services/education-handling-investigational-drugs-tips.pdf
https://www.benchchem.com/product/b612056#personal-protective-equipment-for-handling-dat-230
https://www.benchchem.com/product/b612056#personal-protective-equipment-for-handling-dat-230
https://www.benchchem.com/product/b612056#personal-protective-equipment-for-handling-dat-230
https://www.benchchem.com/product/b612056#personal-protective-equipment-for-handling-dat-230
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612056?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

